Cas no 1804365-26-1 (3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804365-26-1
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4832398
• Update Time: 2025-10-05

3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F7NO2/c9-2-3-1-4(17)6(18-8(13,14)15)16-5(3)7(10,11)12/h1,17H,2H2
• InChI Key： VRODNZCFQGMMOY-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(N=C1C(F)(F)F)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Additional information on 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804365-26-1)

The compound 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804365-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This fluorinated pyridine derivative exhibits unique physicochemical properties, making it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

One of the key areas of research involves the optimization of synthetic routes for 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, multi-step synthesis protocol that yields high purity and scalability. The protocol involves the use of advanced fluorination techniques and protective group strategies to achieve the desired trifluoromethyl and fluoromethyl substitutions, which are critical for the compound's bioactivity.

In terms of biological evaluation, preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinase targets, which are implicated in inflammatory and oncogenic pathways. Researchers have hypothesized that the presence of multiple fluorine atoms enhances the compound's binding affinity and metabolic stability, making it a viable scaffold for further derivatization. However, detailed mechanistic studies and in vivo evaluations are still underway to fully elucidate its therapeutic potential.

Another noteworthy aspect of this compound is its potential application in positron emission tomography (PET) imaging. Due to its fluorine-rich structure, 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine can be radiolabeled with fluorine-18, a common isotope used in PET scans. Recent preclinical studies have explored its utility as a radiotracer for imaging specific enzyme activities in the brain, offering new avenues for diagnosing neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, 3-(Fluoromethyl)-5-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804365-26-1) represents a versatile and intriguing molecule in the realm of medicinal chemistry. Its unique structural features and preliminary biological activities make it a subject of ongoing research, with potential implications for drug discovery and diagnostic imaging. Continued exploration of its properties and applications will undoubtedly contribute to advancements in the field.